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Compound of Interest

Compound Name: trans-ACPD

Cat. No.: B15617328

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This guide provides essential, step-by-step procedures for the safe disposal of trans-ACPD, a
metabotropic glutamate receptor agonist. Adherence to these guidelines is crucial for ensuring
the safety of laboratory personnel and maintaining compliance with regulatory standards.

It is important to note that a specific Safety Data Sheet (SDS) with detailed disposal
instructions for trans-ACPD was not found in the provided search results. Therefore, the
following procedures are based on established best practices for the disposal of laboratory
chemical waste. All laboratory personnel should treat trans-ACPD as a potentially hazardous
substance and consult their institution's Environmental Health and Safety (EHS) department for
specific protocols.[1]

Chemical and Physical Properties of trans-ACPD

A clear understanding of a chemical's properties is fundamental to its safe handling and
disposal. The quantitative data for (+)-trans-ACPD are summarized below.
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Property Value
Molecular Formula C7H11NOa4
Molecular Weight 173.17 g/mol
CAS Number 67684-64-4

Soluble to 5 mM in water with gentle warming

Solubility and to 50 mM in 1eq. NaOH.[2] Also soluble in
DMSO.[3]
Storage Store at Room Temperature.[2]

Disposal Protocol: A Step-by-Step Approach

The disposal of trans-ACPD must be managed through your institution's hazardous waste
program.[4] Under no circumstances should this chemical or its containers be disposed of
down the drain or in the regular trash.[4][5][6][7]

o Personal Protective Equipment (PPE): Always wear appropriate PPE before handling trans-
ACPD waste. This includes a lab coat, safety goggles, and chemical-resistant gloves.[4]

o Waste Segregation:

o Treat all forms of trans-ACPD waste as hazardous. This includes pure chemical,
solutions, and contaminated lab materials (e.g., gloves, wipes, pipette tips).[1]

o Keep solid and liquid wastes in separate containers.[3]

o Do not mix trans-ACPD waste with incompatible chemicals. It is standard practice to
segregate organic solvents, inorganic chemicals, and toxic metal waste streams.[8]

e Waste Collection and Containerization:

o Solid Waste: Collect solid trans-ACPD and contaminated materials in a designated, leak-
proof container with a secure, tight-fitting lid.[9]
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o Liquid Waste: Use a chemically compatible, leak-proof container for solutions containing
trans-ACPD.[8] For instance, acidic or basic solutions should not be stored in metal
containers.[9] To prevent spills, do not fill liquid containers beyond 90% of their capacity.[9]

e Waste Labeling:

o Clearly label all waste containers with the words "Hazardous Waste" and the full chemical
name, "trans-ACPD".[4][7]

o The label must also include the date on which waste was first added to the container.
e Storage:

o Store sealed waste containers in a designated satellite accumulation area (SAA) within the
lab, which should be at or near the point of waste generation.[4][9]

o This area must be cool, dry, and well-ventilated.

o Utilize secondary containment, such as a spill tray, to mitigate the effects of potential
leaks.[5][8]

e Disposal of "Empty" Containers:

o A container that previously held trans-ACPD must be triple-rinsed with a suitable solvent
to be considered non-hazardous.[1][6]

o The rinsate generated during this process is considered hazardous waste and must be
collected and disposed of along with the liquid trans-ACPD waste.[1][4]

o After triple-rinsing, deface the original chemical label on the container before disposing of
it as regular trash.[1][4]

» Final Disposal:

o When a waste container is full or reaches the local regulatory storage time limit (e.g., 90
days), contact your institution's EHS office to schedule a pickup.[9]
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o Accurately complete all necessary waste disposal documentation provided by your
institution.[4]

Visualization of Disposal Workflow

The following diagram outlines the logical steps for the safe and compliant disposal of trans-
ACPD.
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Caption: Logical workflow for the proper disposal of trans-ACPD.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15617328?utm_src=pdf-body-img
https://www.benchchem.com/product/b15617328?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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